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Compound of Interest

Compound Name: Boc-Cys(Mbzl)-OH

Cat. No.: B558066

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount for both personal safety and experimental integrity. This
document provides essential, immediate safety and logistical information for the handling of
Boc-Cys(Mbzl)-OH, including operational procedures and a disposal plan.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Boc-Cys(Mbzl)-OH.
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Property Value

) N-o-(tert-Butoxycarbonyl)-S-(4-methylbenzyl)-L-
Chemical Name

cysteine
CAS Number 61925-77-7
Molecular Formula C16H23NO4S
Molecular Weight 325.42 g/mol
Appearance White to off-white solid/powder
Melting Point 68 to 92°C[1]
Optical Activity [0]29/D -120+3°, ¢ = 2% in acetic acid[2]

Soluble in methanol, DMF, DMSO, chloroform,

Solubility dichloromethane, ethyl acetate, and acetone.[3]

[4]

Storage Temperature 2-8°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)

While Boc-Cys(Mbzl)-OH is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), a cautious approach to handling is warranted. It is crucial to
prevent dust formation and avoid contact with skin and eyes. This compound can react violently
with strong oxidizing agents.

The following Personal Protective Equipment (PPE) is mandatory when handling Boc-
Cys(Mbzl)-OH:
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PPE Category

Specification

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile rubber).
Disposable gloves should be changed

immediately if contaminated.

Eye Protection

Safety glasses with side shields or chemical

safety goggles.

Skin and Body Protection

A laboratory coat must be worn at all times.

Long pants and closed-toe shoes are required.

Respiratory Protection

In situations where dust may be generated (e.qg.,
weighing, transferring), a NIOSH-approved N95
respirator or higher is required. All handling of
the solid should ideally be performed in a

chemical fume hood.[5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling Boc-Cys(Mbzl)-OH in a laboratory

setting.

Experimental Workflow for Handling Solid Boc-

Cys(Mbzl)-OH
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Workflow for Handling Boc-Cys(Mbzl)-OH
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A step-by-step workflow for the safe handling of Boc-Cys(Mbzl)-OH.
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Detailed Methodology

1.

Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a fully
buttoned lab coat, safety glasses with side shields, long pants, and closed-toe shoes.

Prepare Work Area: If handling the solid powder, conduct all work within a certified chemical
fume hood to minimize inhalation exposure. Ensure the work surface is clean and
uncluttered.

Gather Reagents and Equipment: Assemble all necessary equipment, such as spatulas,
weigh boats, and the reaction vessel, and place them inside the fume hood.

. Handling:

Weighing the Compound: Use a tared weigh boat to carefully weigh the desired amount of
Boc-Cys(Mbzl)-OH. Avoid creating dust. If dust is generated, ensure the fume hood sash is
at the appropriate height.

Transfer to Reaction Vessel: Carefully transfer the weighed compound into the reaction
vessel using a spatula.

Dissolving the Compound: Add the appropriate solvent (e.g., DMF, DCM) to the reaction
vessel.[6] Mix the solution until all the solid has dissolved. Gentle warming or sonication may
be used to aid dissolution if necessary.

. Cleanup and Decontamination:

Decontaminate Work Surfaces: After handling is complete, decontaminate all surfaces that
may have come into contact with the chemical. Wipe down the work area within the fume
hood and any external surfaces with a suitable laboratory disinfectant or a 70% ethanol
solution.

Dispose of Contaminated Materials: All disposable items that have come into contact with
Boc-Cys(Mbzl)-OH, such as gloves, weigh boats, and paper towels, should be disposed of
according to the disposal plan below.
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 Remove PPE: Remove your PPE in the correct order to avoid cross-contamination: first
gloves, then your lab coat, and finally your eye protection.

e Wash Hands: Wash your hands thoroughly with soap and water after removing your PPE.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure laboratory safety.

Decision Tree for Boc-Cys(Mbzl)-OH Waste Disposal

Disposal Decision Tree for Boc-Cys(Mbzl)-OH Waste

Is the waste contaminated with
Boc-Cys(Mbzl)-OH?

Yes, solid Yes, pure compound Yes, in solution No

Contaminated Solid Waste
(Gloves, Weigh Boats, etc.)

Non-Contaminated Waste
(e.g., outer packaging)

Collect in a labeled Dispose of as hazardous chemical waste Collect in a labeled hazardous . .
N o L . . - N Dispose of in regular trash.
hazardous waste container. in its original or a suitable container. liquid waste container.

Unused/Expired Compound Solutions Containing the Compound

Click to download full resolution via product page

A decision tree to guide the proper disposal of waste.

Disposal Protocols:

o Contaminated Solid Waste: All disposable items that have come into contact with Boc-
Cys(Mbzl)-OH, such as gloves, weigh boats, and paper towels, should be considered
chemical waste. These items should be collected in a designated, clearly labeled hazardous
waste container.
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e Unused Compound: Unused or expired Boc-Cys(Mbzl)-OH should be disposed of as
hazardous chemical waste.[7][8] It should be in its original container or a suitable, labeled
waste container.

e Solutions: Solutions containing Boc-Cys(Mbzl)-OH should be collected in a designated,
labeled container for hazardous liquid waste. Do not pour these solutions down the drain.

o Consult EHS: Always adhere to your institution's specific guidelines for hazardous waste
disposal. Contact your Environmental Health and Safety (EHS) department for guidance on
waste container labeling, storage, and pickup procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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